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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the wear resistance of common hardfacing

alloys applied to steel substrates. The data presented is compiled from various experimental

studies to assist in the selection of appropriate materials for applications demanding high wear

resistance.

Comparative Data on Wear Resistance
The following table summarizes the quantitative data on the wear resistance of different

hardfacing alloys, primarily evaluated using the ASTM G65 standard test method. Lower

volume loss indicates higher wear resistance.
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Hardfacing
Alloy Type

Specific
Alloy/Composi
tion

Hardness
(HRC)

ASTM G65
Volume Loss
(mm³)

Source(s)

Tungsten

Carbide

Nano Tungsten

Carbide, Cobalt

(HVOF)

68-71 4.5 [1]

Tungsten

Carbide, Cobalt

(HVOF)

68-71 5.5 [1]

Tungsten

Carbide, Cobalt,

Nickel Matrix

(HVOF)

68-71 5.2 [1]

Tungsten

Carbide, Cobalt,

Chrome (HVOF)

69-70 6.6 [1]

Cobalt-Based Stellite 6 ~40-55

Significantly

higher than

Tungsten

Carbide alloys

[2][3][4]

Iron-Based
High Chromium,

Low Carbon
-

Lower than high

carbon variants
[5]

High Chromium,

High Carbon
-

Higher than low

carbon variants
[5]

Fe-Cr-Nb-B

Nanocrystalline

Coating

-

Significantly

lower than

Hardox 400

[2]

Nickel-Based

Carbides within a

Nickel-Chrome

Matrix (HVOF)

58-62 7.7 [1]

Reference Steel Hardox 400 ~40 Significantly

higher than many

[2]
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hardfacing alloys

Note: Direct comparison should be made with caution as test parameters can vary slightly

between studies.

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the interpretation and

replication of results. The most common standard for evaluating abrasive wear resistance in

these studies is the ASTM G65 test.

ASTM G65: Standard Test Method for Measuring Abrasion Using the Dry Sand/Rubber Wheel

Apparatus

This test method is a widely accepted standard for determining the resistance of metallic

materials to scratching abrasion.[2]

Apparatus: The test utilizes a rubber-rimmed wheel of a specified diameter. A controlled flow

of abrasive particles, typically silica sand, is introduced between the test specimen and the

rotating wheel.[1]

Procedure:

A rectangular test specimen of the hardfaced alloy is securely mounted in a holder.

A predetermined load is applied to the specimen, pressing it against the rubber wheel.

The wheel rotates at a constant speed for a set number of revolutions.[5]

Dry sand is fed at a constant rate into the interface between the wheel and the specimen.

Measurement: The primary metric for wear is the volume loss of the specimen, which is

calculated from the mass loss and the density of the material.[1] Materials with lower volume

loss are considered to have higher resistance to abrasive wear.[1]

ASTM G99: Standard Test Method for Wear Testing with a Pin-on-Disk Apparatus
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This standard is employed to investigate sliding wear characteristics.

Apparatus: A pin with a spherical tip is brought into contact with a rotating flat disk. Either the

pin or the disk can be the test specimen, with the other component being a counter material.

Procedure:

The pin is loaded against the disk with a specific force.

The disk rotates at a set speed for a designated distance or time.

Measurement: Wear is quantified by measuring the mass loss of the pin and/or the disk. The

wear volume is then calculated. The coefficient of friction is also often monitored during the

test.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the ASTM G65 wear resistance test.
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Caption: Workflow of the ASTM G65 abrasive wear test.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1175346?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Abrasive Wear Test ASTM G65 - Extreme Coatings [extremecoatings.net]

2. researchgate.net [researchgate.net]

3. hardide.com [hardide.com]

4. researchgate.net [researchgate.net]

5. gjesr.com [gjesr.com]

To cite this document: BenchChem. [A Comparative Analysis of Wear Resistance in
Hardfacing Alloys for Steel Substrates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175346#benchmarking-the-wear-resistance-of-
different-hardfacing-alloys-on-steel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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